Cas no 110661-59-1 ((4-Methoxyphenyl)methanesulfonyl chloride)

• Product Name: (4-Methoxyphenyl)methanesulfonyl chloride
• CAS No: 110661-59-1
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• CID: 136728
• PubChem ID: 12522606
• Update Time: 2025-05-19

(4-Methoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-Methoxyphenyl)methanesulfonyl chloride
• BENZENEMETHANESULFONYL CHLORIDE, 4-METHOXY-
• 1-isoprenyloxymethyl-4-methoxybenzene
• p-methoxybenzyl isopropenyl ether
• p-methoxybenzyl sulfonyl chloride
• (p-Methoxyphenyl)Methanesulfonyl chloride

• Inchi： 1S/C8H9ClO3S/c1-12-8-4-2-7(3-5-8)6-13(9,10)11/h2-5H,6H2,1H3
• InChI Key： VEFXSKSTBDKZFF-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 219.99600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 51.75000
• LogP: 2.84460

(4-Methoxyphenyl)methanesulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD115533)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (4-Methoxyphenyl)methanesulfonyl chloride

Introduction to (4-Methoxyphenyl)methanesulfonyl Chloride (CAS No. 110661-59-1)

(4-Methoxyphenyl)methanesulfonyl chloride (CAS No. 110661-59-1) is a versatile and important chemical compound in the field of organic synthesis and medicinal chemistry. This compound, also known as 4-methoxybenzyl sulfonyl chloride, is a reactive intermediate that finds extensive applications in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Its unique chemical structure and reactivity make it an essential building block in various synthetic pathways.

The chemical structure of (4-Methoxyphenyl)methanesulfonyl chloride consists of a sulfonyl chloride group attached to a benzyl ring, which is further substituted with a methoxy group at the para position. This arrangement imparts specific reactivity and selectivity to the molecule, making it a valuable reagent in organic synthesis. The sulfonyl chloride group is highly reactive and readily undergoes nucleophilic substitution reactions, forming sulfonate esters or sulfonamides depending on the nucleophile used.

In recent years, (4-Methoxyphenyl)methanesulfonyl chloride has gained significant attention in the pharmaceutical industry due to its role in the synthesis of various drugs and drug candidates. For instance, it has been used as a key intermediate in the synthesis of antibiotics, anti-inflammatory agents, and antiviral compounds. The methoxy substitution on the benzene ring enhances the lipophilicity and bioavailability of the final products, which is crucial for their therapeutic efficacy.

One notable application of (4-Methoxyphenyl)methanesulfonyl chloride is in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The reactivity of the sulfonyl chloride group allows for efficient formation of sulfonamide linkages, making it an ideal choice for synthesizing these derivatives. Recent studies have shown that certain sulfonamide derivatives synthesized using (4-Methoxyphenyl)methanesulfonyl chloride exhibit potent activity against multidrug-resistant bacteria, highlighting its potential in developing new antibiotics.

Another area where (4-Methoxyphenyl)methanesulfonyl chloride has shown promise is in the development of agrochemicals. The compound can be used to synthesize various herbicides and fungicides with improved efficacy and reduced environmental impact. For example, researchers have utilized this reagent to develop novel herbicides that target specific enzymes involved in plant growth, thereby minimizing harm to non-target organisms.

In addition to its applications in pharmaceuticals and agrochemicals, (4-Methoxyphenyl)methanesulfonyl chloride is also used in the synthesis of polymer additives and dyes. Its ability to form stable sulfonate esters makes it useful for modifying polymer properties, such as improving thermal stability and enhancing mechanical strength. In the dye industry, it can be used to synthesize dyes with enhanced colorfastness and brightness.

The synthesis of (4-Methoxyphenyl)methanesulfonyl chloride typically involves the reaction of 4-methoxybenzyl alcohol with thionyl chloride or another chlorinating agent. This process is well-documented in the literature and can be carried out under mild conditions with high yields. The resulting compound is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate.

Despite its utility, handling (4-Methoxyphenyl)methanesulfonyl chloride requires careful consideration due to its reactivity. It should be stored under dry conditions and protected from moisture to prevent hydrolysis. Additionally, appropriate personal protective equipment (PPE) should be used during handling to avoid skin contact or inhalation.

In conclusion, (4-Methoxyphenyl)methanesulfonyl chloride (CAS No. 110661-59-1) is a valuable reagent with diverse applications in organic synthesis, pharmaceutical development, agrochemicals, polymer additives, and dyes. Its unique chemical properties make it an essential tool for chemists working in these fields. As research continues to uncover new uses for this compound, its importance is likely to grow further.